2-methyl-N-{3-[(trichloroacetyl)amino]phenyl}propanamide

• IUPAC Name: 2-methyl-N-[3-[(2,2,2-trichloroacetyl)amino]phenyl]propanamide
• InChI: InChI=1S/C12H13Cl3N2O2/c1-7(2)10(18)16-8-4-3-5-9(6-8)17-11(19)12(13,14)15/h3-7H,1-2H3,(H,16,18)(H,17,19)
• InChI Key: MHKUYTGAGLNQJY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC(=CC=C1)NC(=O)C(Cl)(Cl)Cl
• Molecular Formula: C12H13Cl3N2O2
• Molecular Weight: 323.6 g/mol

Description

2-methyl-N-{3-[(trichloroacetyl)amino]phenyl}propanamide, also known as TAPM, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. TAPM is a synthetic compound that belongs to the class of amides and has a molecular formula of C13H12Cl3NO2.

Mechanism of Action

The mechanism of action of 2-methyl-N-{3-[(trichloroacetyl)amino]phenyl}propanamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. 2-methyl-N-{3-[(trichloroacetyl)amino]phenyl}propanamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation and pain. 2-methyl-N-{3-[(trichloroacetyl)amino]phenyl}propanamide has also been shown to modulate the activity of certain ion channels in the body, which may contribute to its analgesic effects.
Biochemical and Physiological Effects:
2-methyl-N-{3-[(trichloroacetyl)amino]phenyl}propanamide has been shown to have a range of biochemical and physiological effects in the body. 2-methyl-N-{3-[(trichloroacetyl)amino]phenyl}propanamide has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. 2-methyl-N-{3-[(trichloroacetyl)amino]phenyl}propanamide has also been shown to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease. 2-methyl-N-{3-[(trichloroacetyl)amino]phenyl}propanamide has been shown to have a low toxicity profile and is well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-methyl-N-{3-[(trichloroacetyl)amino]phenyl}propanamide is its versatility in various fields of research. 2-methyl-N-{3-[(trichloroacetyl)amino]phenyl}propanamide has been shown to have potential applications in medicine, agriculture, and material science. 2-methyl-N-{3-[(trichloroacetyl)amino]phenyl}propanamide is also relatively easy to synthesize and purify, which makes it an attractive compound for lab experiments. However, one of the limitations of 2-methyl-N-{3-[(trichloroacetyl)amino]phenyl}propanamide is its limited availability and high cost, which may limit its use in some research settings.

Future Directions

There are several future directions for research on 2-methyl-N-{3-[(trichloroacetyl)amino]phenyl}propanamide. In medicine, further studies are needed to determine the efficacy and safety of 2-methyl-N-{3-[(trichloroacetyl)amino]phenyl}propanamide as an anti-inflammatory and analgesic agent. 2-methyl-N-{3-[(trichloroacetyl)amino]phenyl}propanamide may also have potential applications in the treatment of cancer and neurological disorders. In agriculture, further studies are needed to determine the effectiveness of 2-methyl-N-{3-[(trichloroacetyl)amino]phenyl}propanamide as a herbicide. In material science, further studies are needed to determine the potential applications of 2-methyl-N-{3-[(trichloroacetyl)amino]phenyl}propanamide as a polymer additive. Overall, 2-methyl-N-{3-[(trichloroacetyl)amino]phenyl}propanamide is a promising compound that has the potential to make significant contributions to various fields of research.

Synthesis Methods

The synthesis of 2-methyl-N-{3-[(trichloroacetyl)amino]phenyl}propanamide involves the reaction of 3-aminobenzotrifluoride with trichloroacetyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with 2-methylpropan-1-amine to yield 2-methyl-N-{3-[(trichloroacetyl)amino]phenyl}propanamide. The synthesis of 2-methyl-N-{3-[(trichloroacetyl)amino]phenyl}propanamide is a multistep process that requires careful control of reaction conditions and purification steps to obtain a high yield and purity of the final product.

Scientific Research Applications

2-methyl-N-{3-[(trichloroacetyl)amino]phenyl}propanamide has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, 2-methyl-N-{3-[(trichloroacetyl)amino]phenyl}propanamide has shown promising results as an anti-inflammatory and analgesic agent. 2-methyl-N-{3-[(trichloroacetyl)amino]phenyl}propanamide has also been studied for its potential use in the treatment of cancer and neurological disorders. In agriculture, 2-methyl-N-{3-[(trichloroacetyl)amino]phenyl}propanamide has been studied for its potential use as a herbicide. In material science, 2-methyl-N-{3-[(trichloroacetyl)amino]phenyl}propanamide has been studied for its potential use as a polymer additive.